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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

biodegradability of methyl adipate, with a focus on both monomethyl adipate and dimethyl
adipate due to the common ambiguity in terminology. This document synthesizes available

data on the physicochemical properties, abiotic and biotic degradation pathways, and

ecotoxicological effects of these compounds. Detailed experimental protocols for key

environmental fate studies are also provided to support further research and risk assessment.

Physicochemical Properties
Understanding the fundamental physicochemical properties of monomethyl adipate and

dimethyl adipate is crucial for predicting their environmental distribution and behavior. A

summary of key parameters is presented in Table 1.

Table 1: Physicochemical Properties of Monomethyl Adipate and Dimethyl Adipate
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Property
Monomethyl
Adipate

Dimethyl Adipate Source(s)

CAS Number 627-91-8 627-93-0 [1][2]

Molecular Formula C₇H₁₂O₄ C₈H₁₄O₄ [1][2]

Molecular Weight 160.17 g/mol 174.19 g/mol [1][2]

Physical State Liquid Colorless liquid [2][3]

Melting Point 7-9 °C 8 °C [4]

Boiling Point 162 °C @ 10 mmHg
109-110 °C @ 14

mmHg
[4]

Water Solubility
Not miscible or difficult

to mix
< 1 g/L [2][4]

Vapor Pressure 1.48 Pa @ 25 °C 0.06 mmHg @ 20 °C [4][5]

Log Kₒw (Octanol-

Water Partition

Coefficient)

0.500 (estimated) 1.03 [4]

Density 1.081 g/mL @ 25 °C 1.062 g/mL @ 20 °C [4]

Refractive Index n20/D 1.441 n20/D 1.428 [4]

Environmental Fate
The environmental fate of a chemical is governed by a combination of transport and

transformation processes. For methyl adipates, the key transformation pathways are abiotic

and biotic degradation.

Abiotic Degradation
Abiotic degradation involves the breakdown of a chemical without the involvement of

microorganisms. The primary abiotic degradation processes for methyl adipates are hydrolysis

and photolysis.
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Esters like methyl adipate can undergo hydrolysis, breaking down into their constituent alcohol

and carboxylic acid. Dimethyl adipate is expected to hydrolyze to form monomethyl adipate
and methanol, which can then further hydrolyze to adipic acid and another molecule of

methanol. The rate of hydrolysis is pH-dependent.

Table 2: Estimated Hydrolysis Half-lives for Dimethyl Adipate

pH Half-life

7 2 years

8 60 days

Source: Estimated from structure-activity relationships.

Photolysis is the degradation of a chemical by light. There is limited specific data available on

the aqueous photolysis of monomethyl or dimethyl adipate. However, esters of dicarboxylic

acids that do not significantly absorb sunlight are not expected to undergo direct photolysis in

water. Indirect photolysis, mediated by photochemically produced reactive species such as

hydroxyl radicals, may contribute to their degradation in sunlit surface waters, although specific

quantum yields for methyl adipates are not readily available in the literature.

With a vapor pressure of 0.06 mmHg at 20 °C, dimethyl adipate is expected to exist

predominantly in the vapor phase in the atmosphere. In the atmosphere, it is susceptible to

degradation by photochemically produced hydroxyl radicals. The estimated atmospheric half-

life for dimethyl adipate is approximately 4 days.

Biotic Degradation
Biodegradation is the breakdown of organic matter by microorganisms and is a key process in

the environmental removal of methyl adipates. Adipate esters are generally considered to be

biodegradable.

The biodegradation of dimethyl adipate is expected to proceed via a stepwise hydrolysis of

the ester bonds, mediated by microbial esterases. This process initially forms monomethyl
adipate and methanol. The monomethyl adipate is then further hydrolyzed to adipic acid and

another molecule of methanol. Adipic acid, a naturally occurring dicarboxylic acid, can be
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readily metabolized by a wide variety of microorganisms through the β-oxidation pathway,

ultimately leading to carbon dioxide and water under aerobic conditions.

Dimethyl Adipate

Monomethyl AdipateEsterase

Methanol

Adipic AcidEsterase

Methanol

β-Oxidation Pathway CO₂ + H₂O

Click to download full resolution via product page

Biodegradation pathway of dimethyl adipate.

Standardized tests, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD), are used to assess the biodegradability of chemicals. "Ready

biodegradability" tests (OECD 301 series) are stringent tests that, if passed, indicate a

chemical will undergo rapid and ultimate biodegradation in the environment. "Inherent

biodegradability" tests (OECD 302 series) are less stringent and are used to assess whether a

chemical has the potential to biodegrade.

While specific quantitative data for monomethyl and dimethyl adipate from these standardized

tests are not widely available in the public domain, adipate esters as a class are generally

considered to be readily biodegradable. For example, dibutyl adipate has been shown to be

readily biodegradable, achieving 86-95% degradation in 28 days in an OECD 301C test[6]. It is

stated that dimethyl adipate is readily biodegradable, though specific study results are not

provided in the available search results[7][8]. One ECHA registration dossier for a different

dimethyl ester indicates it is not readily biodegradable, highlighting the importance of testing

specific substances[9].

Table 3: Summary of Biodegradability Information
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Compound Test Type Result Source(s)

Dimethyl Adipate General Statement Readily biodegradable [7][8]

Dibutyl Adipate

(Analogue)
OECD 301C

86-95% degradation

in 28 days (readily

biodegradable)

[6]

Monomethyl Adipate No data available No data available [9]

Ecotoxicological Information
The potential for a chemical to cause adverse effects on aquatic organisms is a critical

component of its environmental risk assessment.

Table 4: Ecotoxicity Data for Dimethyl Adipate

Organism Test Type Endpoint Value Source(s)

Fish Acute 96-hour LC₅₀
> 100 mg/L

(estimated)
-

Daphnia magna

(Water Flea)
Acute 48-hour EC₅₀

> 100 mg/L

(estimated)
-

Algae Growth Inhibition 72-hour EC₅₀
> 100 mg/L

(estimated)
-

Note: Specific experimental data for the ecotoxicity of dimethyl adipate is limited in the

available search results. The values presented are often estimates based on structure-activity

relationships. Ecotoxicity data for monomethyl adipate is not readily available[9].

Experimental Protocols
Detailed methodologies for key environmental fate studies are crucial for the replication and

validation of results. The following sections outline the principles of standard OECD test

guidelines.
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Hydrolysis as a Function of pH (OECD Guideline 111)
This test is designed to determine the rate of hydrolytic degradation of a chemical in aqueous

solutions at different pH values (typically 4, 7, and 9).

Methodology:

A sterile aqueous solution of the test substance at a known concentration is prepared in

buffered solutions at the desired pH levels.

The solutions are maintained at a constant temperature in the dark.

Aliquots are taken at various time intervals and analyzed for the concentration of the test

substance.

The degradation rate constant and half-life are calculated for each pH.

Direct Photolysis in Water (OECD Guideline)
While a specific OECD guideline for aqueous photolysis is not cited in the search results, a

general experimental approach can be described. The objective is to determine the first-order

degradation rate constant and the quantum yield of a chemical in water upon exposure to light.

Methodology:

A solution of the test substance in purified water is prepared.

The solution is exposed to a light source with a known spectral irradiance (e.g., a xenon arc

lamp simulating sunlight).

The concentration of the test substance is measured over time.

The rate of disappearance of the chemical is used to calculate the photolysis rate constant

and the quantum yield, which is the number of molecules transformed per photon absorbed.
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Workflow for an aqueous photolysis experiment.

Ready Biodegradability (OECD 301)
The OECD 301 series includes several methods to assess ready biodegradability. The

Manometric Respirometry Test (OECD 301F) is a common method.

Methodology:

A mineral medium containing the test substance as the sole nominal source of organic

carbon is inoculated with a small amount of microorganisms from a mixed source (e.g.,

activated sludge).

The mixture is incubated in sealed vessels with a device to measure oxygen consumption (a

manometer).
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The test is run for 28 days in the dark at a constant temperature.

The amount of oxygen consumed is measured over time and is expressed as a percentage

of the theoretical oxygen demand (ThOD).

A substance is considered readily biodegradable if it reaches a pass level of >60% ThOD

within a 10-day window during the 28-day test period[10].

Inherent Biodegradability (OECD 302)
The Zahn-Wellens/EMPA test (OECD 302B) is a method for assessing inherent

biodegradability.

Methodology:

A mixture of the test substance, mineral nutrients, and a relatively high concentration of

activated sludge is aerated in a vessel for up to 28 days[11].

The degradation is followed by measuring the Dissolved Organic Carbon (DOC) or Chemical

Oxygen Demand (COD) of the solution at regular intervals after filtration or centrifugation to

remove the sludge.

A substance is considered inherently biodegradable if its DOC or COD removal is >70%[12].
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General workflow for biodegradability testing.

Conclusion
Based on the available data, methyl adipates (specifically dimethyl adipate) are expected to

have a relatively short persistence in the environment. They are susceptible to abiotic
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degradation in the atmosphere and are likely readily biodegradable in soil and water. The

primary degradation pathway involves hydrolysis to monomethyl adipate and then to adipic

acid, which is a readily metabolizable substance. The ecotoxicity of dimethyl adipate appears

to be low. However, there is a notable lack of specific, quantitative data from standardized

environmental fate studies for both monomethyl and dimethyl adipate in the publicly available

literature. Further testing according to established OECD guidelines would be beneficial to

definitively characterize their environmental risk profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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